5-(Difluoromethoxy)-4-iodo-2-methoxypyridine

• Molecular Formula: C7H6F2INO2
• Molecular Weight: 301.03 g/mol
• IUPAC Name: 5-(difluoromethoxy)-4-iodo-2-methoxypyridine
• InChI: InChI=1S/C7H6F2INO2/c1-12-6-2-4(10)5(3-11-6)13-7(8)9/h2-3,7H,1H3
• InChI Key: NMUQCBMGPYJPGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)I)OC(F)F

Description

5-(Difluoromethoxy)-4-iodo-2-methoxypyridine is a useful research compound. Its molecular formula is C7H6F2INO2 and its molecular weight is 301.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.8 ml of aqueous potassium hydroxide solution (6M) were added to a solution of 600 mg (purity 93%, 2.22 mmol) of 4-iodo-6-methoxypyridin-3-ol in 4.8 ml of acetonitrile, the mixture was cooled in an ice bath and 863 μl (purity 75%, 3.56 mmol, 1.6 eq.) of difluoromethyl trifluoromethanesulphonate [Angew. Chem. Int. Ed. 2013, 52, 1-5; Journal of Fluorine Chemistry 2009, 130, 667-670] were added with vigorous stirring. The reaction mixture was stirred for 2 min and diluted with 33 ml of water. The aqueous phase was extracted twice with in each case 40 ml of diethyl ether. The combined organic phases were dried (sodium sulphate), filtered, concentrated under reduced pressure and dried. The crude product was purified by flash chromatography (IR-50SI, petroleum ether/ethyl acetate 12-20%). Yield: 407 mg (purity 90%, 55% of theory)